Cas no 38923-57-8 (Methyl 2,2-Dimethyl-3-oxobutanoate)

• Product Name: Methyl 2,2-Dimethyl-3-oxobutanoate
• CAS No: 38923-57-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD00026232
• CID: 89321
• PubChem ID: 96925
• Update Time: 2024-10-29

Methyl 2,2-Dimethyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2-dimethyl-3-oxobutanoate
• Methyl 2,2-dimethylacetoacetate
• 2,2-Dimethyl-3-oxo-butyric acid methyl ester
• Butanoic acid, 2,2-dimethyl-3-oxo-, methyl ester
• Methyl 2,2-dimethyl-3-oxobutyrate
• 2,2-Dimethyl-3-oxobutanoic acid methyl ester
• METHYL2,2-DIMETHYLACETOACETATE
• 2,2-Dimethylacetoacetic acid methyl ester
• Methyl 2,2-dimethyl acetoacetate
• LVSDLZIEHYYLTC-UHFFFAOYSA-N
• 2,2-Dimethyl-3-oxobutyric acid, methyl ester
• PubChem23356
• CS
• NSC93904
• ZIN
• DTXSID40192211
• SCHEMBL1022153
• MFCD00026232
• EN300-205129
• SY012342
• AKOS015902536
• DS-14763
• AB1519
• 38923-57-8
• methyl 2,2-dimethyl-3-oxo-butanoate
• J-521884
• Methyl 2 pound not2-dimethyl-3-oxobutanoate
• Methyl 2,2-dimethyl-3-oxobutanoate #
• Q75TYA8L62
• NSC 93904
• NSC-93904
• AMY20531
• UNII-Q75TYA8L62
• EINECS 254-189-1
• A824332
• BP-11323
• Z1255485815
• FT-0609267
• CHEBI:167363
• methyl 2,2dimethyl-3-oxo-butanoate
• CS-M0049
• Acetoacetic acid, 2,2-dimethyl-, methyl ester
• NS00030484
• DB-069741
• Methyl 2,2-Dimethyl-3-oxobutanoate

• MDL： MFCD00026232
• Inchi： 1S/C7H12O3/c1-5(8)7(2,3)6(9)10-4/h1-4H3
• InChI Key： LVSDLZIEHYYLTC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)(C)C)=O
• BRN： 1753940

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: liquid
• Density: 0.996
• Melting Point: No data available
• Boiling Point: 169 ºC
• Flash Point: 59 ºC
• Refractive Index: 1.4205
• Water Partition Coefficient: Insoluble in water.
• PSA: 43.37000
• LogP: 0.77460
• Solubility: Insoluble

Methyl 2,2-Dimethyl-3-oxobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• Storage Condition：Room temperature storage